Cas no 1114903-31-9 (2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one)

• Product Name: 2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one
• CAS No: 1114903-31-9
• MF: C₁₉H₁₆N₂O₃
• MW: 320.341944694519
• CID: 5332235
• Update Time: 2025-05-22

2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylphenyl)-7-methoxychromeno[2,3-c]pyrazol-3(2H)-one
• 2-(4-ethylphenyl)-7-methoxychromeno[2,3-c]pyrazol-3-one
• 2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one

• Inchi： 1S/C19H16N2O3/c1-3-12-4-7-14(8-5-12)21-19(22)16-10-13-6-9-15(23-2)11-17(13)24-18(16)20-21/h4-11H,3H2,1-2H3
• InChI Key： ZGAGQEVCMSAXCH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C=C2C(N(C3C=CC(=CC=3)CC)N=C12)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 563
• XLogP3: 3.9
• Topological Polar Surface Area: 51.1

Additional information on 2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one

Exploring the Unique Properties and Applications of 2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one (CAS No. 1114903-31-9)

The compound 2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one (CAS No. 1114903-31-9) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications. This chromeno-pyrazolone derivative combines the properties of both chromene and pyrazolone moieties, making it a versatile candidate for various scientific and industrial uses. Researchers are particularly interested in its potential as a fluorescent probe, given its conjugated system that allows for interesting photophysical properties.

One of the most compelling aspects of 2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one is its molecular architecture. The presence of the 4-ethylphenyl group at the 2-position and the methoxy substituent at the 7-position creates a delicate balance between hydrophobicity and electronic effects. This balance is crucial for applications in material science, where such compounds are being explored for their potential in organic electronics and photovoltaic devices. The compound's ability to undergo intramolecular charge transfer makes it particularly interesting for these applications.

In the pharmaceutical realm, derivatives of chromeno[2,3-c]pyrazol-3-one have shown promising biological activities. While 2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one itself is primarily used in research settings, its structural analogs have demonstrated potential as anti-inflammatory agents and antioxidants. The presence of the pyrazolone moiety is particularly noteworthy, as this functional group is known to interact with various biological targets. Researchers are actively investigating whether modifications to the ethylphenyl or methoxy groups could enhance these biological properties.

The synthesis of 2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one typically involves a multi-step process that showcases modern organic synthesis techniques. Key steps often include the formation of the chromene core followed by introduction of the pyrazolone ring system. The 7-methoxy group is usually introduced early in the synthesis, while the 4-ethylphenyl moiety is incorporated at a later stage. These synthetic routes are of particular interest to researchers working on heterocyclic chemistry and medicinal chemistry, as they provide valuable insights into constructing complex molecular architectures.

From an analytical perspective, 2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one presents interesting challenges and opportunities. The compound's UV-Vis absorption spectrum typically shows characteristic peaks that can be attributed to the π-π* transitions of the conjugated system. These spectral features make it potentially useful as a molecular sensor or fluorescence marker. Researchers are particularly interested in how modifications to the ethylphenyl or methoxy groups affect these photophysical properties, as this could lead to tunable materials for various applications.

The commercial availability of 2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one (CAS No. 1114903-31-9) has increased in recent years, reflecting growing interest in this compound class. Suppliers typically offer it as a research chemical with high purity standards, catering to both academic and industrial researchers. The pricing and availability of this compound often reflect the complexity of its synthesis and the specialized nature of its applications. For those working in materials science or medicinal chemistry, it represents an important building block for more complex molecular architectures.

Looking to the future, research on 2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one and related compounds is likely to focus on several key areas. One promising direction involves exploring its potential in organic light-emitting diodes (OLEDs), where its fluorescence properties could be advantageous. Another area of interest is the development of molecular probes based on this scaffold, particularly for biological imaging applications. The compound's stability and synthetic accessibility make it an attractive starting point for these investigations.

For researchers considering working with 2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one, it's important to note that while the compound itself is not classified as hazardous, standard laboratory safety precautions should always be followed. Proper handling procedures for organic compounds should be observed, including the use of appropriate personal protective equipment. As with any research chemical, users should consult the material safety data sheet (MSDS) and conduct a thorough risk assessment before beginning work.

The growing body of literature on chromeno[2,3-c]pyrazol-3-one derivatives suggests that compounds like 2-(4-ethylphenyl)-7-methoxy-2H,3H-chromeno[2,3-c]pyrazol-3-one will continue to be important tools in chemical research. Their unique combination of structural features and tunable properties makes them valuable for addressing challenges in multiple scientific disciplines. As synthetic methods improve and our understanding of structure-property relationships deepens, we can expect to see even more innovative applications for this interesting class of compounds.